N-cyclooctyl-2,5-dimethylbenzamide

• IUPAC Name: N-cyclooctyl-2,5-dimethylbenzamide
• InChI: InChI=1S/C17H25NO/c1-13-10-11-14(2)16(12-13)17(19)18-15-8-6-4-3-5-7-9-15/h10-12,15H,3-9H2,1-2H3,(H,18,19)
• InChI Key: DOGOUXFWBGLNEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2CCCCCCC2
• Molecular Formula: C17H25NO
• DSSTOX Substance ID: DTXSID90358941
• Molecular Weight: 259.4 g/mol
• CAS No.: 701228-83-3

Description

N-cyclooctyl-2,5-dimethylbenzamide (CYCLO) is a compound that has gained significant attention in scientific research due to its potential applications in various fields. CYCLO is a derivative of N,N-dimethyl-2-(2,6-xylyl) propan-1-amine, which is a well-known analgesic drug. CYCLO has been shown to possess potent analgesic and anti-inflammatory properties, making it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of N-cyclooctyl-2,5-dimethylbenzamide is not yet fully understood. However, it is believed that this compound exerts its analgesic and anti-inflammatory effects by modulating the activity of various neurotransmitters and inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can effectively reduce the levels of various inflammatory mediators such as prostaglandins and cytokines. In addition, this compound has been shown to modulate the activity of various neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

N-cyclooctyl-2,5-dimethylbenzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. In addition, this compound has been extensively studied for its potential applications in various fields, making it a promising candidate for further research.
However, this compound also has some limitations for use in lab experiments. It has been shown to have low solubility in water, which can make it difficult to administer in certain experimental settings. In addition, the exact mechanism of action of this compound is not yet fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-cyclooctyl-2,5-dimethylbenzamide. One potential direction is to further investigate the mechanism of action of this compound. Understanding the exact mechanism of action of this compound could help to identify new targets for the development of novel analgesic and anti-inflammatory drugs.
Another potential direction is to investigate the potential applications of this compound in the treatment of other diseases. For example, this compound has been shown to possess anti-cancer properties in some studies, suggesting that it could be a promising candidate for further research in this field.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound possesses potent analgesic and anti-inflammatory properties, making it a promising candidate for further research and development. However, further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in other fields.

Synthesis Methods

N-cyclooctyl-2,5-dimethylbenzamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylbenzoic acid with cyclooctanone in the presence of a catalyst. The resulting intermediate is then converted to this compound through a series of chemical reactions.

Scientific Research Applications

N-cyclooctyl-2,5-dimethylbenzamide has been extensively studied for its potential applications in various fields. In the field of pain management, this compound has been shown to possess potent analgesic properties. Several studies have demonstrated that this compound can effectively reduce pain in animal models of acute and chronic pain.
In addition to its analgesic properties, this compound has also been shown to possess anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis.